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Compound of Interest

Compound Name: Tricosane

Cat. No.: B166399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricosane, a saturated hydrocarbon with the chemical formula C₂₃H₄₈, is a waxy, solid

substance at room temperature.[1] Its inherent properties, including a melting point of

approximately 47-48°C and insolubility in water, make it a candidate for use as a thickening or

structuring agent in various cosmetic formulations.[1] In emulsions, tricosane can contribute to

the viscosity and stability of the final product by forming a crystalline network within the oil

phase. These application notes provide detailed information and protocols for utilizing

tricosane as a thickening agent in cosmetic creams and lotions.

Physicochemical Properties of Tricosane
A comprehensive understanding of tricosane's properties is essential for its effective

incorporation into cosmetic formulations.
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Property Value Reference

Chemical Formula C₂₃H₄₈ [1]

Molecular Weight 324.63 g/mol [2]

Appearance White, waxy solid [1]

Melting Point 46-48 °C

Boiling Point 380 °C [1]

Solubility
Insoluble in water; Soluble in

non-polar organic solvents.
[1]

Purity (typical) >99% [2]

Mechanism of Action as a Thickening Agent
The thickening effect of tricosane in cosmetic emulsions is primarily a physical mechanism.

When incorporated into the oil phase of an emulsion at a temperature above its melting point,

tricosane is in a liquid state. As the emulsion cools, the tricosane crystallizes, forming a

network of fine, interlocking solid structures. This crystalline matrix entraps the oil and

dispersed water droplets, thereby increasing the viscosity and imparting a thicker, creamier

texture to the formulation. The efficiency of this thickening effect is dependent on the

concentration of tricosane, the cooling rate, and the composition of the oil phase.
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Caption: Mechanism of tricosane-induced thickening in emulsions.

Application and Formulation Protocols
General Formulation Guidelines
Tricosane is best suited for oil-in-water (O/W) and water-in-oil (W/O) emulsions where an

increase in viscosity and a creamy texture are desired. It can be used in a variety of products,

including:
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Moisturizing creams and lotions

Body butters

Sunscreens

Foundations

The typical use level for tricosane as a thickening agent can range from 1% to 10% (w/w) of

the total formulation, depending on the desired viscosity. It is often used in combination with

other thickening agents, such as fatty alcohols (e.g., cetyl or stearyl alcohol) and waxes (e.g.,

beeswax), to achieve the desired sensory profile and stability.

Experimental Protocol: Preparation of an Oil-in-Water
(O/W) Cream with Tricosane
This protocol outlines the preparation of a basic O/W cream to evaluate the thickening

properties of tricosane.

Materials:

Oil Phase:

Tricosane (1-10%)

Emollient oil (e.g., Caprylic/Capric Triglyceride) (15-20%)

Emulsifier (e.g., Cetearyl Alcohol & Ceteareth-20) (3-5%)

Fatty alcohol (e.g., Cetyl Alcohol) (2-4%)

Aqueous Phase:

Deionized Water (q.s. to 100%)

Humectant (e.g., Glycerin) (3-5%)

Preservative: (e.g., Phenoxyethanol) (as required)
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Procedure:

Preparation of Phases:

In a heat-resistant beaker, combine all components of the oil phase.

In a separate heat-resistant beaker, combine all components of the aqueous phase.

Heating:

Heat both phases separately to 75-80°C. Stir the oil phase until all solid components,

including the tricosane, have completely melted and the phase is uniform.

Emulsification:

Slowly add the aqueous phase to the oil phase with continuous high-shear mixing (e.g.,

using a homogenizer).

Continue mixing for 5-10 minutes to form a fine emulsion.

Cooling:

Begin cooling the emulsion while stirring gently with a paddle mixer.

Addition of Preservative:

When the temperature of the emulsion is below 40°C, add the preservative and mix until

uniform.

Final Adjustment:

Continue gentle stirring until the cream has cooled to room temperature.

Adjust the pH if necessary.
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Experimental Workflow: O/W Cream Formulation

Prepare & Heat
Oil Phase

Combine & Homogenize

Prepare & Heat
Aqueous Phase

Cool with Gentle Mixing

Add Preservative
(< 40°C)

Final Product

Click to download full resolution via product page

Caption: Workflow for preparing an O/W cream with tricosane.

Data Presentation: Viscosity Analysis
The thickening effect of tricosane is directly proportional to its concentration. The following

table presents hypothetical but representative data on the dynamic viscosity of a water-based

nano-emulsion of tricosane at different concentrations and temperatures.
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Tricosane Concentration
(wt%)

Temperature (°C) Dynamic Viscosity (mPa·s)

1 25 1.8

1 40 1.2

1 50 1.5

5 25 3.5

5 40 2.5

5 50 3.0

10 25 8.0

10 40 6.5

10 50 7.5

Note: This data is adapted from an experimental investigation on a nano-emulsion and serves

as an illustration of the general trend.[3] Actual viscosity values in a cosmetic cream will vary

based on the complete formulation.

Experimental Protocols: Quality Control and
Stability Testing
Viscosity Measurement
Objective: To quantify the thickening effect of tricosane.

Apparatus: Rotational viscometer (e.g., Brookfield type) or a rheometer.

Procedure:

Allow the cream sample to equilibrate to a controlled temperature (e.g., 25°C).

Select an appropriate spindle and rotational speed based on the expected viscosity of the

sample.
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Immerse the spindle into the cream, ensuring it is submerged to the indicated level and free

of air bubbles.

Allow the spindle to rotate for a set period (e.g., 60 seconds) to obtain a stable reading.

Record the viscosity in centipoise (cP) or milliPascal-seconds (mPa·s).

Repeat the measurement three times and calculate the average.

Stability Testing
Objective: To assess the physical stability of the formulation over time and under various stress

conditions.

Protocols:

Accelerated Stability Testing:

Store samples of the cream at elevated temperatures (e.g., 40°C and 50°C) for a period of

1 to 3 months.

At regular intervals (e.g., 2, 4, 8, and 12 weeks), evaluate the samples for changes in

appearance, color, odor, pH, and viscosity.

Observe for any signs of phase separation, such as creaming or coalescence.

Freeze-Thaw Cycle Testing:

Subject the cream to alternating temperature cycles (e.g., 24 hours at -10°C followed by

24 hours at 25°C).

Repeat this cycle 3-5 times.

After the final cycle, visually inspect the sample for phase separation or changes in

texture.

Centrifugation Test:

Place a sample of the cream in a centrifuge tube.
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Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).

Examine the sample for any signs of separation.

Quality Control & Stability Testing Workflow

Final Formulation
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Periodic Evaluation
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Caption: Workflow for quality control and stability testing.

Safety and Regulatory Information
Tricosane is generally considered to be a non-toxic and non-irritating material for cosmetic

use.[4] A safety data sheet for n-Tricosane indicates that it is not classified as a hazardous

substance.[4] As with all cosmetic ingredients, it is the responsibility of the formulator to ensure

the final product complies with the regulatory requirements of the target market.
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Conclusion
Tricosane can be an effective thickening agent in cosmetic formulations, contributing to

increased viscosity and a desirable creamy texture. Its performance is concentration-

dependent, and it functions through the formation of a crystalline network within the oil phase of

an emulsion. The provided protocols for formulation, viscosity measurement, and stability

testing offer a framework for researchers and formulators to effectively evaluate and utilize

tricosane in the development of new cosmetic products. Careful optimization of the formulation

and processing parameters is crucial to achieving a stable and aesthetically pleasing final

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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